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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pH levels of

tetramethylammonium hydroxide (TMAH) solutions at various concentrations. It is intended

to be a valuable resource for researchers, scientists, and professionals in drug development

who utilize TMAH in their work. This document includes quantitative data, detailed experimental

protocols, and visualizations to elucidate the chemical properties and handling of TMAH

solutions.

Introduction to TMAH
Tetramethylammonium hydroxide (TMAH or TMAOH) is a quaternary ammonium salt with

the chemical formula (CH₃)₄N⁺OH⁻.[1] It is a strong base that is commonly used in various

industrial and research applications, particularly in the electronics industry as a developer and

etchant.[2][3][4][5] TMAH is typically available as an aqueous solution, with concentrations

commonly ranging up to 25%.[3][6] Due to its strong basicity, even at low concentrations,

TMAH solutions exhibit a high pH.[2]

Quantitative Data: pH of TMAH Solutions
The pH of a TMAH solution is directly related to its concentration. As a strong base, TMAH

dissociates completely in water, releasing hydroxide ions (OH⁻) and increasing the pH of the
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solution. The following table summarizes the approximate pH levels of TMAH solutions at

different concentrations.

Concentration (wt%) Concentration (mol/L) Approximate pH

0.1 0.011 ~12.0

1.0 0.11 ~13.0

2.38 0.26 >13

10 1.1 ~13.6-14.0

25 2.75 >13

Note: The pH values are estimated based on available data and the strong base nature of

TMAH. Actual measurements may vary slightly depending on the specific conditions and purity

of the solution. A 25% solution of TMAH in water has a pH of greater than 13.[3][6] A 10%

aqueous solution is reported to have a pH of 13.61.

Dissociation of TMAH in Water
The alkalinity of TMAH solutions is a result of its dissociation in water to yield

tetramethylammonium cations (TMA⁺) and hydroxide anions (OH⁻). This process is illustrated

in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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